Cas no 1351025-65-4 (3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine)

• Product Name: 3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine
• CAS No: 1351025-65-4
• MF: C₁₅H₂₃N₃
• MW: 245.363223314285
• MDL: MFCD20515875
• CID: 5674155
• PubChem ID: 56872789
• Update Time: 2025-10-20

3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 1351025-65-4
• 3-{[4-(pyrrolidin-3-yl)piperidin-1-yl]methyl}pyridine
• CHEMBL4585641
• 3-{[4-(3-pyrrolidinyl)-1-piperidinyl]methyl}pyridine
• EN300-26677429
• Pyridine, 3-[[4-(3-pyrrolidinyl)-1-piperidinyl]methyl]-
• 3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine

• MDL： MFCD20515875
• Inchi： 1S/C15H23N3/c1-2-13(10-16-6-1)12-18-8-4-14(5-9-18)15-3-7-17-11-15/h1-2,6,10,14-15,17H,3-5,7-9,11-12H2
• InChI Key： XVKLBIHHYYUJMV-UHFFFAOYSA-N
• SMILES： N1(CC2C=NC=CC=2)CCC(CC1)C1CNCC1

Computed Properties

• Exact Mass: 245.189197746g/mol
• Monoisotopic Mass: 245.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 369.8±37.0 °C(Predicted)
• pka: 10.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine

Recent Advances in the Study of 3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine (CAS: 1351025-65-4)

The compound 3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine (CAS: 1351025-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrrolidine-piperidine-pyridine scaffold, has been the subject of several studies aimed at exploring its pharmacological properties and mechanisms of action. The following research brief synthesizes the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also reported preliminary in vitro assays demonstrating the compound's affinity for G protein-coupled receptors (GPCRs), particularly those implicated in neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its GPCR activity, 3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine has shown promise as a modulator of enzyme function. A recent preprint on bioRxiv revealed its inhibitory effects on histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation. This finding suggests potential applications in oncology, where HDAC inhibitors are being explored for their ability to reactivate tumor suppressor genes. The study utilized molecular docking simulations and enzymatic assays to elucidate the compound's binding mode and kinetic parameters, providing a foundation for further structural optimization.

Another area of active research is the compound's pharmacokinetic profile. A 2024 study published in Drug Metabolism and Disposition investigated its metabolic stability and cytochrome P450 interactions using human liver microsomes. The results indicated moderate metabolic clearance and low risk of drug-drug interactions, positioning 3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine as a viable candidate for further preclinical development. However, the study also noted the need for additional in vivo studies to assess tissue distribution and elimination pathways.

Beyond its pharmacological potential, the compound's chemical properties have also been a focus of recent research. A computational study in the Journal of Chemical Information and Modeling employed density functional theory (DFT) to analyze its electronic structure and reactivity. The findings highlighted the compound's ability to form stable hydrogen bonds and its favorable solvation energy, which may contribute to its observed biological activity. These insights are expected to guide the design of derivatives with improved potency and selectivity.

In conclusion, 3-{4-(pyrrolidin-3-yl)piperidin-1-ylmethyl}pyridine (CAS: 1351025-65-4) represents a versatile scaffold with multifaceted applications in drug discovery. Recent advancements in its synthesis, mechanistic understanding, and pharmacokinetic evaluation underscore its potential as a lead compound for treating neurological and oncological conditions. Future research should prioritize in vivo efficacy studies and the exploration of structural analogs to fully realize its therapeutic potential.